Cas no 1864338-74-8 (1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-
• CAS No: 1864338-74-8
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5274797
• PubChem ID: 165952309
• Update Time: 2025-07-15

1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-
• EN300-683372
• 1864338-74-8
• 2-(aminomethyl)-1-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-ol

• Inchi： 1S/C8H16N4O/c1-3-6(4-9)8(13)7-5-12(2)11-10-7/h5-6,8,13H,3-4,9H2,1-2H3
• InChI Key： SQPBOMKDFUOYCL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=N1)C(CN)CC

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 367.0±52.0 °C(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-

Introduction to 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl- (CAS No. 1864338-74-8)

The compound 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-, identified by its CAS number 1864338-74-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a triazole ring and a methylol group, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of triazole derivatives in developing novel therapeutic agents. The 1-(aminomethyl)propyl side chain attached to the triazole core introduces unique chemical properties that can enhance binding affinity and selectivity towards biological targets. This modification has been strategically employed to improve pharmacokinetic profiles and reduce off-target effects, which are critical considerations in modern drug design.

The methylol group at the 4-position of the triazole ring serves as a versatile functional handle for further chemical modifications. This feature allows for easy derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. In particular, the combination of the triazole core and the methylol functionality has been associated with enhanced stability and bioavailability, making this compound an attractive scaffold for drug development.

Current studies in medicinal chemistry have demonstrated that modifications to the triazole ring can significantly influence the pharmacological properties of derivatives. For instance, research has shown that substituents at specific positions on the triazole ring can modulate receptor binding affinity and metabolic stability. The compound in question (1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-) incorporates these principles by featuring a methylol group at the 4-position, which is known to enhance solubility and reactivity.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The triazole moiety is known to exhibit inhibitory activity against various viral proteases and kinases, making it a valuable component in antiviral drug design. Additionally, recent studies have suggested that triazole derivatives can interfere with critical pathways involved in cancer cell proliferation and survival. The presence of a methylol group further enhances its bioactivity by facilitating interactions with biological targets.

The synthesis of 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl- involves multi-step organic transformations that highlight the synthetic versatility of triazole chemistry. Key steps include nucleophilic substitution reactions to introduce the 1-(aminomethyl)propyl side chain and functional group transformations to install the methylol group. These synthetic strategies are well-documented in the literature and have been optimized for high yield and purity.

In terms of biological evaluation, preliminary studies have shown promising results regarding the pharmacological activity of this compound. In vitro assays have demonstrated potential inhibitory effects on enzymes relevant to viral replication and cancer progression. Furthermore, computational modeling studies suggest that the structural features of this molecule align well with binding pockets on target proteins, indicating strong binding affinity.

The pharmacokinetic profile of 1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl- is another area of interest. The presence of polar functional groups such as the methylol group and the amine side chain suggests good solubility in water-based environments, which is favorable for oral administration. Additionally, metabolic stability studies indicate that this compound undergoes minimal degradation under physiological conditions, suggesting potential for long-lasting therapeutic effects.

Future directions for research on this compound include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. These investigations will provide valuable insights into its potential as a lead compound for drug development. Furthermore, modifications to its structure may be explored to optimize its pharmacological properties further.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a testament to the power of heterocyclic chemistry in creating molecules with diverse biological activities. The integration of advanced synthetic methodologies with computational tools has enabled chemists to design and synthesize complex molecules with high precision.

In conclusion,1H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-1-methyl-, CAS No. 1864338-74-8, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for triazole derivatives, this compound is poised to play a significant role in advancing medical science.